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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol

Cat. No.: B12092401

Get Quote

Target Audience: Researchers, Scientists, and Drug Development Professionals Subject:

Supplier Economics, Quality Control, and Downstream Functionalization Workflows

Chemical Profile & Mechanistic Utility
4-Bromobenzofuran-5-ol (CAS: 40432-23-3) is a highly specialized heterocyclic building block

with a molecular weight of 213.03 g/mol and a chemical formula of C8H5BrO2[1]. The

benzofuran core is a privileged scaffold in medicinal chemistry, frequently utilized to enhance

the lipophilicity and target-binding affinity of active pharmaceutical ingredients (APIs).

The strategic positioning of the 5-hydroxyl group and the 4-bromo substituent provides an

orthogonal handle for late-stage functionalization[2]. The 5-hydroxyl acts as a critical hydrogen

bond donor/acceptor within kinase or receptor binding pockets. Concurrently, the 4-bromo

position is electronically activated by the adjacent oxygen, making it an ideal candidate for

transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or

Buchwald-Hartwig aminations).
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Procurement of high-purity (≥97%) 4-Bromobenzofuran-5-ol is essential to prevent catalyst

poisoning during downstream synthesis. The table below summarizes current market

economics and availability from leading chemical suppliers to assist in scale-up budgeting.

Supplier
Brand /
Catalog

Purity Size Price
Lead Time /
Notes

CymitQuimic

a

Fluorochem

(10-F853606)
97% 100 mg €184.00

Standard Lab

Use[1]

CymitQuimic

a

Fluorochem

(10-F853606)
97% 250 mg €325.00

Standard Lab

Use[1]

CymitQuimic

a

Fluorochem

(10-F853606)
97% 1 g €701.00

Standard Lab

Use[1]

CSIC Intranet
BDJHH04201

8
97% 100 mg $68.99 Global Stock

CSIC Intranet
BDJHH04201

8
97% 250 mg $220.99 Global Stock

MilliporeSigm

a

Synthonix

(SY3H99DEF

8BF)

97% Custom Inquiry
Room Temp

Shipping

BLD Pharm
MFCD22571

440
97% Custom Inquiry

Online

Orders

Only[2]

Experimental Protocols: Functionalization Workflow
As a Senior Application Scientist, I emphasize that successful functionalization of 4-
Bromobenzofuran-5-ol requires strict control over the reactive 5-hydroxyl group. The following

protocol outlines a self-validating system for a Suzuki-Miyaura cross-coupling workflow.

Step 1: O-Protection (MOM Ether Formation)
Causality: The free phenolic hydroxyl group can coordinate with palladium (poisoning the

catalyst) or undergo undesired deprotonation under basic cross-coupling conditions.
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Protecting it with Methoxymethyl chloride (MOM-Cl) ensures stability under basic conditions

while allowing for mild acidic deprotection later.

Protocol: Dissolve 4-Bromobenzofuran-5-ol (1.0 eq) in anhydrous dichloromethane (DCM).

Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq) and cool the mixture to 0°C. Add MOM-Cl

(1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

Self-Validation: Perform Thin-Layer Chromatography (TLC) using Hexane/EtOAc (4:1). The

reaction is complete when the starting material spot (lower Rf) is fully consumed, replaced by

a higher Rf spot corresponding to the protected intermediate.

Step 2: Suzuki-Miyaura Cross-Coupling
Causality: Pd(dppf)Cl₂ is selected as the catalyst because its bulky, bidentate dppf ligand

suppresses undesired debromination and facilitates oxidative addition into the sterically

hindered 4-position of the benzofuran ring.

Protocol: Combine the protected intermediate (1.0 eq), the desired arylboronic acid (1.2 eq),

K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq) in a degassed solvent mixture of 1,4-Dioxane/H₂O

(4:1). Heat the mixture at 90°C under an inert argon atmosphere for 12 hours.

Self-Validation: Analyze the crude mixture via LC-MS. The presence of the target mass

(M+H)⁺ confirms successful C-C bond formation.

Step 3: Deprotection to Final Scaffold
Causality: MOM ethers are highly sensitive to acid. A mild methanolic HCl treatment

selectively cleaves the MOM group without disrupting the newly formed biaryl axis or the

benzofuran core.

Protocol: Dissolve the coupled product in methanol. Add 3M HCl (aqueous) and stir at room

temperature for 4 hours. Neutralize with saturated NaHCO₃ and extract with EtOAc.

Self-Validation: Conduct ¹H NMR (DMSO-d6). The disappearance of the MOM aliphatic

singlet (~3.4 ppm) and the reappearance of the broad phenolic OH singlet (~9.5 ppm)

confirm successful deprotection.
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Mandatory Visualization
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Click to download full resolution via product page
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Figure 1: Synthetic workflow for the downstream functionalization of 4-Bromobenzofuran-5-ol.

Quality Control & Analytical Validation of Raw
Material
Before initiating the synthetic workflow, the purchased 4-Bromobenzofuran-5-ol must be

validated to ensure it meets the ≥97% purity threshold.

HPLC Validation: Run a reverse-phase C18 column using a gradient elution of

Acetonitrile/Water (with 0.1% TFA). The compound should elute as a single sharp peak with

an Area Under Curve (AUC) >97%.

NMR Validation: ¹H NMR (CDCl₃, 400 MHz) must display the characteristic furan ring

protons. Look for two distinct doublets (J ≈ 2.2 Hz) representing the C2 and C3 protons of

the benzofuran core, alongside the aromatic protons of the phenyl ring[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Whitepaper: 4-Bromobenzofuran-5-ol in
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[https://www.benchchem.com/product/b12092401/docs#technical-whitepaper-4-
bromobenzofuran-5-ol-in-advanced-api-scaffolding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12092401/docs#technical-whitepaper-4-bromobenzofuran-5-ol-in-advanced-api-scaffolding
https://www.benchchem.com/product/b12092401/docs#technical-whitepaper-4-bromobenzofuran-5-ol-in-advanced-api-scaffolding
https://www.benchchem.com/product/b12092401/docs#technical-whitepaper-4-bromobenzofuran-5-ol-in-advanced-api-scaffolding
https://www.benchchem.com/product/b12092401/docs#technical-whitepaper-4-bromobenzofuran-5-ol-in-advanced-api-scaffolding
https://www.benchchem.com/product/b12092401?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12092401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

